Cas no 1367774-42-2 (2-(2-bromo-1,3-thiazol-4-yl)propanoic acid)
2-(2-Bromo-1,3-thiazol-4-yl)propanoic acid is a brominated thiazole derivative with a propanoic acid side chain, serving as a versatile intermediate in organic synthesis and pharmaceutical applications. Its key advantages include a reactive bromo-substituted thiazole core, enabling further functionalization via cross-coupling or nucleophilic substitution reactions. The carboxylic acid moiety enhances solubility and facilitates conjugation or derivatization, making it valuable for designing bioactive compounds, agrochemicals, or materials. The thiazole scaffold contributes to its potential biological activity, often explored in medicinal chemistry. This compound is particularly useful in constructing complex heterocyclic systems due to its balanced reactivity and stability under standard synthetic conditions.
1367774-42-2 structure
Product Name:2-(2-bromo-1,3-thiazol-4-yl)propanoic acid
CAS No:1367774-42-2
MF:C6H6BrNO2S
MW:236.086339473724
CID:5855944
PubChem ID:82389328
Update Time:2025-11-02
2-(2-bromo-1,3-thiazol-4-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-α-methyl-4-thiazoleacetic acid
- 2-(2-bromo-1,3-thiazol-4-yl)propanoic acid
- 1367774-42-2
- EN300-1911829
-
- Inchi： 1S/C6H6BrNO2S/c1-3(5(9)10)4-2-11-6(7)8-4/h2-3H,1H3,(H,9,10)
- InChI Key： DJSPJDJERLETRF-UHFFFAOYSA-N
- SMILES： S1C=C(C(C)C(O)=O)N=C1Br
Computed Properties
- Exact Mass: 234.93026g/mol
- Monoisotopic Mass: 234.93026g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- Density: 1.774±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 335.9±17.0 °C(Predicted)
- pka: 3.78±0.19(Predicted)
2-(2-bromo-1,3-thiazol-4-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1911829-1g |
2-(2-bromo-1,3-thiazol-4-yl)propanoic acid |
1367774-42-2 | 1g |
$1357.0 | 2023-09-17 | ||
| Enamine | EN300-1911829-5g |
2-(2-bromo-1,3-thiazol-4-yl)propanoic acid |
1367774-42-2 | 5g |
$3935.0 | 2023-09-17 | ||
| Enamine | EN300-1911829-10g |
2-(2-bromo-1,3-thiazol-4-yl)propanoic acid |
1367774-42-2 | 10g |
$5837.0 | 2023-09-17 | ||
| Enamine | EN300-1911829-0.05g |
2-(2-bromo-1,3-thiazol-4-yl)propanoic acid |
1367774-42-2 | 0.05g |
$1140.0 | 2023-09-17 | ||
| Enamine | EN300-1911829-0.1g |
2-(2-bromo-1,3-thiazol-4-yl)propanoic acid |
1367774-42-2 | 0.1g |
$1195.0 | 2023-09-17 | ||
| Enamine | EN300-1911829-0.25g |
2-(2-bromo-1,3-thiazol-4-yl)propanoic acid |
1367774-42-2 | 0.25g |
$1249.0 | 2023-09-17 | ||
| Enamine | EN300-1911829-0.5g |
2-(2-bromo-1,3-thiazol-4-yl)propanoic acid |
1367774-42-2 | 0.5g |
$1302.0 | 2023-09-17 | ||
| Enamine | EN300-1911829-1.0g |
2-(2-bromo-1,3-thiazol-4-yl)propanoic acid |
1367774-42-2 | 1g |
$1357.0 | 2023-06-02 | ||
| Enamine | EN300-1911829-2.5g |
2-(2-bromo-1,3-thiazol-4-yl)propanoic acid |
1367774-42-2 | 2.5g |
$2660.0 | 2023-09-17 | ||
| Enamine | EN300-1911829-5.0g |
2-(2-bromo-1,3-thiazol-4-yl)propanoic acid |
1367774-42-2 | 5g |
$3935.0 | 2023-06-02 |
2-(2-bromo-1,3-thiazol-4-yl)propanoic acid Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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